Cas no 13639-54-8 (2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl Ethylxanthate)

• Product Name: 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl Ethylxanthate
• CAS No: 13639-54-8
• MF: C₁₇H₂₄O₁₀S₂
• MW: 452.496463775635
• CID: 49384
• PubChem ID: 5481351
• Update Time: 2025-04-18

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl Ethylxanthate Chemical and Physical Properties

Names and Identifiers

• 1-Thio-beta-D-glucopyranose 2,3,4,6-tetraacetate 1-(O-ethylcarbonodithioate)
• 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Ethylxanthate
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-ethoxycarbothioylsulfanyloxan-2-yl]methyl acetate
• [3,5-diacetyloxy-2-(acetyloxymethyl)-6-ethoxycarbothioylsulfanyloxan-4-yl]acetate
• 2,3,4,6-Tetra-O-acet
• 2,3,4,6-TETRA-O-ACETYL-B-D-GLUCOPYRANOSYL ETHYLXANTHATE
• 2,3,4,6-TETRA-O-ACETYL-Β-D-GLUCOSE ETHYLXANTHAT
• 2,3,4,6-Tetra-O-acetyl-
• A-D-glucopyranosyl Ethylxanthate
• Glucopyranose,1-thio-, 2,3,4,6-tetraacetate 1-(O-ethyl dithiocarbonate), b-D- (8CI)
• Glucopyranose,1-thio-, 2,3,4,6-tetraacetate 1-(ethylxanthate) (7CI)
• Carbonic acid, dithio-,O-ethyl S-b-D-glucopyranosyl estertetraacetate
• NSC 66060
• Aids080748
• Aids-080748
• glucopyranosyl Ethylxanthogenate
• Dithio-carbonic Acid O-Ethyl S-β-D-Glucopyranosyl Ester
• 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Ethylxanthogenate
• 1-Thio-β-D-glucopyranose 2,3,4,6-Tetraacetate 1-(O-Ethyl Dithiocarbonate)
• .beta.-D-Glucopyranose, 1-thio-, 2,3,4,6-tetraacetate 1-(o-ethylcarbonodithioate)
• Nsc66060
• beta.-D-Glucopyranose, 1-thio-, 2,3,4,6-tetraacetate 1-(O-ethyl carbonodithioate)
• SCHEMBL12611391
• DTXSID60159780
• 13639-54-8
• beta-D-Glucopyranose, 1-thio-, 2,3,4,6-tetraacetate 1-(O-ethylcarbonodithioate)
• NSC-66060
• 1-Thio-beta-D-glucopyranose-2,3,4,6-tetraacetate 1-(O-ethylcarbonodithioate)
• UNII-6B7H7VSR0Q
• 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl Ethylxanthate
• 6B7H7VSR0Q
• 2,3,4,6-Tetra-O-acetyl- beta -D-glucopyranosyl Ethylxanthate
• 2,3,4,6-Tetra-O-acetyl-?-D-glucopyranosyl Ethylxanthate
• AKOS016006378
• GLUCOPYRANOSE, 1-THIO-, 2,3,4,6-TETRAACETATE 1-(O-ETHYL DITHIOCARBONATE), .BETA.-D-
• beta-D-Glucopyranose, 1-thio-, 2,3,4,6-tetraacetate 1-(O-ethyl carbonodithioate)
• [(2R,3R,4S,5R,6S)-3,4,5-triacetoxy-6-ethoxycarbothioylsulfanyl-tetrahydropyran-2-yl]methyl acetate
• .BETA..-D-GLUCOPYRANOSE, 1-THIO-, 2,3,4,6-TETRAACETATE 1-(O-ETHYL CARBONODITHIOATE)
• 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl Ethylxanthate

• MDL： MFCD08457771
• Inchi： 1S/C17H24O10S2/c1-6-22-17(28)29-16-15(26-11(5)21)14(25-10(4)20)13(24-9(3)19)12(27-16)7-23-8(2)18/h12-16H,6-7H2,1-5H3/t12-,13-,14+,15-,16+/m1/s1
• InChI Key： GYORARISFGRNMU-LJIZCISZSA-N
• SMILES： S(C(OCC)=S)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 452.08100
• Monoisotopic Mass: 452.081088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 181

Experimental Properties

• Density: 1.34
• Melting Point: 88-890C
• Boiling Point: 514.3±50.0 °C at 760 mmHg
• Flash Point: 264.8±30.1 °C
• Refractive Index: 1.535
• Solubility: Chloroform, Ethyl Acetate, Methanol
• PSA: 181.05000
• LogP: 1.12410
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl Ethylxanthate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives